Cas no 1804151-79-8 (Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate)

• Product Name: Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate
• CAS No: 1804151-79-8
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4950047
• Update Time: 2025-05-25

Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate

• Inchi： 1S/C12H11F2NO3/c1-17-11(16)9-5-4-8(3-2-6-15)10(7-9)18-12(13)14/h4-5,7,12H,2-3H2,1H3
• InChI Key： SUQBSZLJZYMBRS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=CC=1CCC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate

Comprehensive Overview of Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate (CAS No. 1804151-79-8)

Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate (CAS No. 1804151-79-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ester derivative, characterized by its difluoromethoxy and cyanoethyl functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications due to its structural versatility and compatibility with modern green chemistry principles.

The compound's molecular structure features a benzoate core modified with a cyanoethyl side chain at the 4-position and a difluoromethoxy group at the 3-position. This combination of substituents enhances its reactivity in nucleophilic substitution reactions, making it particularly useful for constructing complex molecules in drug discovery. Recent studies highlight its role in developing biodegradable materials and sustainable agrochemicals, aligning with global trends toward environmentally friendly solutions.

One of the most searched questions regarding Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate relates to its synthesis and purification methods. The compound is typically prepared through a multi-step process involving esterification of the corresponding carboxylic acid, followed by selective functionalization. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its performance in downstream applications. Industry professionals often inquire about its storage conditions and shelf life, as these factors directly impact its usability in laboratory and industrial settings.

In the context of pharmaceutical intermediates, this compound has shown promise in the synthesis of bioactive molecules targeting metabolic disorders. Its difluoromethoxy group is known to improve metabolic stability, a feature highly sought after in drug design. Additionally, the cyanoethyl moiety offers a convenient handle for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening. These attributes have positioned it as a key player in the development of next-generation small-molecule therapeutics.

From an SEO perspective, users frequently search for terms like "buy Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate," "CAS 1804151-79-8 suppliers," and "difluoromethoxy benzoate derivatives." These queries reflect the growing demand for this compound in both academic and industrial research. Suppliers often emphasize its high purity grade and custom synthesis options to cater to diverse experimental needs. Furthermore, discussions around its regulatory status and safety data are common, underscoring the importance of transparency in chemical commerce.

Emerging applications of Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate include its use in material science, where its fluorinated components contribute to the development of low-surface-energy coatings. Such coatings are pivotal in creating water-repellent and anti-fouling surfaces, which are increasingly relevant in marine and biomedical industries. The compound's ability to act as a building block for advanced polymers further expands its utility beyond traditional chemical synthesis.

In summary, Methyl 4-(2-cyanoethyl)-3-(difluoromethoxy)benzoate (CAS No. 1804151-79-8) represents a versatile and innovative chemical entity with broad-ranging implications. Its unique structural features, coupled with its applicability in drug discovery, agrochemicals, and advanced materials, make it a subject of ongoing research and commercial interest. As scientific inquiries and industrial demands evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.